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Compound of Interest

Compound Name: Platinum--titanium (1/3)

Cat. No.: B15488096 Get Quote

The mechanical properties of Pt-Ti alloys are highly dependent on their composition and the

resulting intermetallic phases, such as Pt3Ti and PtTi.[1] The addition of platinum to titanium

has been shown to significantly increase hardness and improve oxidation resistance.[1]

Quantitative Data
The following tables summarize the key mechanical properties of various Pt-Ti alloys as

reported in the literature. It is important to note that while data for hardness and elastic

modulus are available, specific experimental data for yield strength and fracture toughness of

many Pt-Ti intermetallic compositions are not widely reported in publicly accessible literature.

Alloy
Composition
(wt%)

Phase
Structure

Vickers
Hardness
(VHN)

Elastic
Modulus (GPa)

Data Source

cp-Ti α-Ti 165 132 [1]

Ti-5Pt α-Ti + Ti3Pt 480 139 [1]

Ti-10Pt α-Ti + Ti3Pt 603 145 [1]

Ti-15Pt α-Ti + Ti3Pt 550 147 [1]

Ti-20Pt α-Ti + Ti3Pt 520 142 [1]

Table 1: Vickers Hardness and Elastic Modulus of Ti-xPt Alloys.[1]
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Property Value Notes

Yield Strength Data not available

Experimental data for specific

Pt-Ti intermetallic compounds

is limited in the literature.

Fracture Toughness (K_Ic) Data not available

As intermetallics can be brittle,

this is a critical parameter

requiring further investigation.

Table 2: Yield Strength and Fracture Toughness of Pt-Ti Intermetallic Alloys.

Experimental Protocols
This section details the methodologies for the synthesis of Pt-Ti alloys and the characterization

of their mechanical properties.

Alloy Synthesis: Arc-Melting
A common method for producing Pt-Ti alloys for experimental testing is arc-melting.[1]

Methodology:

Material Preparation: Stoichiometric quantities of high-purity platinum (99.95%) and titanium

(99.9%) are weighed.[1]

Arc-Melting: The elements are melted together in a water-cooled copper hearth using a non-

consumable tungsten electrode under a high-purity argon atmosphere to prevent oxidation.

[1] A titanium getter is often heated prior to melting the sample to further purify the argon

atmosphere.[1]

Homogenization: The resulting alloy button is typically flipped and re-melted several times to

ensure compositional homogeneity.
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Alloy Synthesis Workflow
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Alloy Synthesis Workflow Diagram.

Microhardness Testing: Vickers Microhardness Test
Vickers microhardness testing is a standard method to determine the hardness of the Pt-Ti

alloy phases.[1]

Methodology:

Sample Preparation: The synthesized alloy is mounted in a resin, followed by grinding with

successively finer silicon carbide papers and polishing to a mirror finish.

Indentation: A Vickers microhardness tester applies a specific load (e.g., 500 g) for a set

duration (e.g., 30 seconds) using a diamond indenter.[1]

Measurement: The dimensions of the resulting indentation are measured using a

microscope, and the Vickers Hardness Number (VHN) is calculated.
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Tensile Testing
While specific tensile data for Pt-Ti intermetallics is scarce, the general procedure for testing

such materials is as follows.

Methodology:

Specimen Preparation: "Dog-bone" shaped specimens are machined from the cast ingot

according to standards like ASTM E8.

Testing: The specimen is mounted in a universal testing machine. A uniaxial tensile load is

applied at a constant strain rate until the specimen fractures.

Data Acquisition: The applied load and the elongation of the specimen are continuously

recorded to generate a stress-strain curve, from which yield strength, ultimate tensile

strength, and elongation can be determined.

Fracture Toughness Testing
Given the potentially brittle nature of intermetallic compounds, fracture toughness is a critical

parameter.

Methodology:

Specimen Preparation: A compact tension or single-edge notch bend specimen is machined

from the alloy. A sharp pre-crack is introduced at the notch tip, often by fatigue cycling.

Testing: The specimen is loaded in a mechanical testing machine until fracture occurs. The

load and crack mouth opening displacement are recorded.

Calculation: The plane strain fracture toughness (K_Ic) is calculated from the critical load at

which the crack propagates in an unstable manner.
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Mechanical Testing Workflow
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Mechanical Testing Workflow Diagram.

Potential Cellular Signaling Pathways in
Biocompatibility
The biocompatibility of Pt-Ti alloys is a key area of interest for their use in biomedical devices

and drug delivery systems. While specific studies on the cellular signaling pathways activated

by Pt-Ti intermetallics are limited, we can infer potential pathways based on the known

responses to titanium and platinum. The osseointegration of titanium implants is known to

involve the NF-κB and Wnt signaling pathways, which are crucial for bone formation and

remodeling.[1] Platinum compounds, often used in chemotherapy, are known to induce cellular

responses through DNA damage and activation of apoptosis pathways.[2]

The following diagram illustrates a hypothetical model of cellular signaling in response to a Pt-

Ti alloy surface, integrating known pathways for both elements. It is important to emphasize

that this is a proposed model and requires experimental validation for Pt-Ti intermetallic alloys.
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Cellular Response to Pt-Ti Alloy Surface
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Hypothetical Cellular Signaling Pathways.

This guide provides a foundational understanding of the mechanical properties of Pt-Ti

intermetallic alloys based on currently available data. Further research is needed to fully

characterize the yield strength and fracture toughness of these promising materials and to

elucidate the specific cellular mechanisms governing their biocompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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